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Compound of Interest

Compound Name: Itraconazole-d3

Cat. No.: B602483

This guide provides essential safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for the handling and disposal of Itraconazole-d3. It
is intended for researchers, scientists, and professionals in drug development to ensure a safe
laboratory environment.

Hazard Identification and Safety Summary

Itraconazole-d3 is a deuterated form of Itraconazole, an antifungal agent. As with its parent
compound, it should be handled with care due to its potential health hazards.

Hazard Classification Summary
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Hazard Classification Category Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed[1][2]

Skin Corrosion/Irritation Category 2 Causes skin irritation[1][2]
Serious Eye Damage/Irritation Category 2A Causes serious eye irrtation{1]

[2]

Reproductive Toxicity

Category 1B

May damage fertility or the
unborn child[1][3]

Effects on or via Lactation

May cause harm to breast-fed
children[1][3]

Specific Target Organ Toxicity

Category 3

May cause respiratory
irritation[1][2][4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure.[5] All PPE should be selected

based on the specific tasks being performed.
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PPE Type

Specification

Rationale

Hand Protection

Chemical-resistant, powder-
free, disposable gloves (e.g.,
Viton™, nitrile rubber).[3][6][7]

Double gloving is required.[7]

Prevents skin contact and
irritation.[1] Powder can

absorb hazardous materials.[7]

Eye & Face Protection

Safety glasses with side-
shields or tightly sealed
goggles.[2][3] A face shield
may be used in combination
with goggles for splash

protection.[5]

Protects against dust particles,
splashes, and sprays that can

cause serious eye irritation.[1]

Body Protection

Along-sleeved, seamless
gown or a protective laboratory
coat.[2][7] Impervious clothing
or coveralls ("bunny suits")

offer more complete protection.

[2](7]

Minimizes skin exposure and
contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator
is required if dust is generated
or if working outside of a

ventilated enclosure.[2][8]

Protects against inhalation,
which can cause respiratory
irritation.[1][2]

Foot Protection

Closed-toe shoes. Chemical-
resistant shoe covers should
be worn in areas of high

contamination risk.[7][8]

Protects feet from spills and
prevents the spread of

contamination.

Operational and Disposal Plans

Follow these step-by-step procedures to ensure safe handling and disposal of Itraconazole-

d3.

Step-by-Step Handling Protocol

Preparation:
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e Read and understand the Safety Data Sheet (SDS) thoroughly before use.[1] Obtain special
instructions before handling.[1]

e Ensure a designated handling area is clean and prepared.

o Work exclusively within a well-ventilated area, such as a chemical fume hood or a ventilated
balance enclosure, to minimize dust inhalation.[2][9]

Verify that an accessible safety shower and eye wash station are available.[2]

Handling:

Don all required PPE as specified in the table above.

e Avoid the formation of dust when handling the powder.[9]

e Weigh and handle the substance carefully to prevent spills.
o Keep the container tightly closed when not in use.[2][9]

e Do not eat, drink, or smoke in the handling area.[1][2]

» Wash hands thoroughly with soap and water immediately after handling and before leaving
the laboratory.[1][9]

Storage:
» Store in a tightly closed, light-resistant container in a cool, dry, and well-ventilated place.[9]

o Store locked up and away from incompatible materials such as oxidizing agents.[1][2][9]

First Aid Procedures

Immediate action is crucial in case of exposure.
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Exposure Route

First Aid Instructions

Eye Contact

Immediately rinse cautiously with water for at
least 15 minutes. Remove contact lenses if
present and easy to do so. Continue rinsing. If

eye irritation persists, seek medical attention.[1]

[9]

Skin Contact

Remove contaminated clothing immediately.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical
advice.[1][9] Wash contaminated clothing before

reuse.[1]

Move the person to fresh air and keep them in a

position comfortable for breathing. If feeling

Inhalation
unwell, call a POISON CENTER or a doctor.[1]
[21[°]
Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a POISON CENTER or a doctor

immediately if you feel unwell.[1][9]

Spill and Disposal Plan

Spill Response:

o Evacuate non-essential personnel from the area.

o Wear full PPE, including respiratory protection.

e Avoid generating dust.[9]

o For minor spills, carefully sweep up the solid material and place it into a suitable, labeled

container for hazardous waste disposal.[9]

o Clean the spill area thoroughly to remove any residual contamination.[9]

e Prevent spilled material from entering drains or waterways.[9]
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Waste Disposal:

o Dispose of Itraconazole-d3 and any contaminated materials (e.g., gloves, wipes,
containers) as hazardous waste.[10]

o All disposal must be conducted through an approved waste disposal plant and in accordance
with all local, regional, and national regulations.[1][2][9]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Itraconazole-d3.
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Caption: Workflow for safe handling of Itraconazole-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Itraconazole-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602483#personal-protective-equipment-for-handling-
itraconazole-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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